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Compound of Interest

Compound Name: Golvatinib

Cat. No.: B1684476

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of Golvatinib (also known as E7050), a potent tyrosine
kinase inhibitor used in cancer research. Adherence to these procedures is critical to ensure
personnel safety and environmental protection. Golvatinib is classified as harmful if swallowed
and very toxic to aquatic life with long-lasting effects, necessitating its handling as hazardous
cytotoxic waste.

Immediate Safety Precautions

Before handling Golvatinib for disposal, ensure you are wearing the appropriate Personal
Protective Equipment (PPE):

Gloves: Two pairs of chemotherapy-grade gloves are required.

Gown: A disposable, lint-free, and non-permeable gown with a solid front and long sleeves.

Eye Protection: Safety goggles or a face shield.

Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form or if there is a risk of aerosolization.

All handling of Golvatinib, including preparation for disposal, should be conducted within a
certified chemical fume hood or a Class Il Type B2 biological safety cabinet to minimize
exposure risks.
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Waste Segregation and Containerization: A Step-by-
Step Protocol

Proper segregation of Golvatinib waste is crucial. Do not mix it with regular trash,
biohazardous waste (unless also contaminated with Golvatinib), or other chemical waste
streams. Specific color-coded containers are used to distinguish between different types of
cytotoxic waste.

Step 1: Identify the Type of Waste
Categorize Golvatinib waste into one of the following two categories:
e Bulk Golvatinib Waste: This includes unused or expired Golvatinib powder or solutions,

grossly contaminated items, and materials used to clean up spills. Any container holding
more than 3% of its original volume of Golvatinib is considered bulk waste.

» Trace Golvatinib Waste: This consists of items with minimal residual contamination.
Examples include empty vials, syringes, pipette tips, and contaminated PPE (gloves, gowns,
etc.) from routine handling. A container is considered "RCRA empty" and its contents as
trace waste if it holds less than 3% of its original volume.

Step 2: Use the Correct Waste Containers

e For Bulk Golvatinib Waste:
o Use a designated black hazardous waste container that is leak-proof and has a secure lid.

o Label the container clearly with "Hazardous Waste," "Cytotoxic,” and the chemical name
"Golvatinib."

e For Trace Golvatinib Waste:

o Sharps: Dispose of all needles, syringes, and other sharp objects contaminated with trace
amounts of Golvatinib in a yellow, puncture-resistant sharps container specifically
designated for chemotherapy waste.
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o Non-Sharps: Place contaminated soft materials like gloves, gowns, and bench paper into
a yellow chemotherapy waste bag.

Step 3: Decontamination of Empty Vials

While vials containing trace amounts of Golvatinib should be disposed of as trace waste, it is
good practice to decontaminate the exterior of the vials before disposal to prevent secondary
contamination. Wipe the outside of the vial with a suitable decontamination solution (e.g., a
high-pH solution, depending on institutional guidelines) followed by sterile water. The wipes
used for decontamination should be disposed of as trace Golvatinib waste.

Disposal Procedure Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Golvatinib waste.
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Golvatinib Waste Disposal Workflow

Quantitative Data on Golvatinib

The following table summarizes the known hazard information for Golvatinib.
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Parameter Data Reference
Chemical Formula C33H37F2N704 --INVALID-LINK--
Molar Mass 633.7 g/mol --INVALID-LINK--

H302: Harmful if
swallowedH410: Very toxic to

Hazard Statements o ] ] --INVALID-LINK--
aquatic life with long lasting

effects

Specific LC50/EC50 values
are not publicly available.
. . However, the H410
Aquatic Toxicity o ) --INVALID-LINK--
classification indicates a high
level of toxicity to aquatic

organisms.

Note on Aquatic Toxicity: The GHS classification "H410: Very toxic to aquatic life with long-
lasting effects" generally implies that the substance has an acute toxicity (LC50 for fish, EC50
for crustaceans, or ErC50 for algae) of < 1 mg/L. This underscores the critical importance of
preventing Golvatinib from entering aquatic environments through improper disposal.

Experimental Protocols and Signaling Pathways

Golvatinib is a dual inhibitor of the c-Met and VEGFR-2 tyrosine kinases. Its mechanism of
action involves blocking these signaling pathways, which are crucial for tumor cell growth,
proliferation, and angiogenesis. While understanding this mechanism is vital for its application
in research, it does not necessitate a unique disposal protocol beyond the standard guidelines
for cytotoxic compounds. No specific experimental protocols that would alter these disposal
procedures have been identified. The logical relationships for proper disposal are outlined in
the workflow diagram above.

By adhering to these detailed procedures, researchers and laboratory personnel can ensure
the safe and compliant disposal of Golvatinib, thereby protecting themselves, their colleagues,
and the environment from the potential hazards of this potent research compound.
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 To cite this document: BenchChem. [Proper Disposal of Golvatinib: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684476#golvatinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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